Cas no 2082-59-9 (Valeric anhydride)
Valeric anhydride (C10H18O3) is a carboxylic acid anhydride derived from valeric acid. It is a clear to pale yellow liquid with a characteristic odor, primarily used as an intermediate in organic synthesis. The compound is valued for its reactivity in acylation reactions, enabling the introduction of valeryl groups into various substrates. Its applications include the production of pharmaceuticals, fragrances, and specialty chemicals. Valeric anhydride offers advantages such as high purity, consistent performance, and compatibility with a range of reaction conditions. Proper handling is essential due to its moisture sensitivity and potential irritant properties. Storage under inert conditions is recommended to maintain stability.
Valeric anhydride structure
Product Name:Valeric anhydride
CAS No:2082-59-9
MF:C10H18O3
MW:186.248123645782
MDL:MFCD00009477
CID:269839
PubChem ID:87577806
Update Time:2025-05-21
Valeric anhydride Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,1,1'-anhydride
- Valeric Anhydride
- pentanoyl pentanoate
- n-butyric anhydride
- n-pentanoic anhydride
- n-valeric anhydride
- Pentanoic acid,anhydride
- pentanoic anhydride
- pentanoic acid anhydride
- EINECS 218-212-9
- Pentanoic acid, 1,1'-anhydride
- 2082-59-9
- E70315
- Valeric anhydride, purum, >=98.0% (NT)
- DUCKXCGALKOSJF-UHFFFAOYSA-
- CS-0152389
- SCHEMBL242588
- N9B5ZQ67R5
- LS-13876
- MFCD00009477
- NS00046020
- EN300-7400928
- InChI=1/C10H18O3/c1-3-5-7-9(11)13-10(12)8-6-4-2/h3-8H2,1-2H3
- FT-0634021
- Pentanoic acid, anhydride
- DTXSID70870934
- Valeric anhydride, 97%
- valeric acid anhydride
- HY-W099747
- F0001-0745
- UNII-N9B5ZQ67R5
- J-013658
- V0006
- VALERICANHYDRIDE
- AKOS015918324
- DB-045398
- Pentanoic Acid 1,1'-Anhydride
- Valeric anhydride
-
- MDL： MFCD00009477
- Inchi： 1S/C10H18O3/c1-3-5-7-9(11)13-10(12)8-6-4-2/h3-8H2,1-2H3
- InChI Key： DUCKXCGALKOSJF-UHFFFAOYSA-N
- SMILES： O(C(CCCC)=O)C(CCCC)=O
Computed Properties
- Exact Mass: 186.12600
- Monoisotopic Mass: 186.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.6
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Color/Form: Colorless yellow transparent liquid
- Density: 0.944 g/mL at 20 °C(lit.)
- Melting Point: −56 °C (lit.)
- Boiling Point: 227°C
- Flash Point: Fahrenheit: 210.2 ° f
Celsius: 99 ° c - Refractive Index: n20/D 1.421(lit.)
- PSA: 43.37000
- LogP: 2.43660
- Solubility: Not determined
Valeric anhydride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H290-H314
- Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- Hazardous Material transportation number：UN 3265 8/PG 3
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Packing Group：III
- Hazard Level：8
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：III
Valeric anhydride Customs Data
- HS CODE：2915900090
- Customs Data：
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Valeric anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM329529-500g |
VALERIC ANHYDRIDE |
2082-59-9 | 95%+ | 500g |
$92 | 2021-06-09 | |
| Fluorochem | 176600-25ml |
Valeric anhydride; >95% |
2082-59-9 | >98.0%(T) | 25ml |
￡25.00 | 2022-02-28 | |
| Fluorochem | 176600-100ml |
Valeric anhydride; >95% |
2082-59-9 | >98.0%(T) | 100ml |
￡49.00 | 2022-02-28 | |
| Fluorochem | 176600-500ml |
Valeric anhydride; >95% |
2082-59-9 | >98.0%(T) | 500ml |
￡167.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V162930-5ml |
Valeric anhydride |
2082-59-9 | 97% | 5ml |
¥31.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V162930-25ml |
Valeric anhydride |
2082-59-9 | 97% | 25ml |
¥32.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V162930-500ml |
Valeric anhydride |
2082-59-9 | 97% | 500ml |
¥412.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | V162930-100ml |
Valeric anhydride |
2082-59-9 | 97% | 100ml |
¥103.90 | 2023-08-31 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY051799-100g |
Valeric Anhydride |
2082-59-9 | ≥98% | 100g |
¥415.00 | 2025-04-16 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | V831004-500ml |
Valeric anhydride |
2082-59-9 | 98% | 500ml |
1,160.00 | 2021-05-17 |
Valeric anhydride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:2082-59-9)Valericanhydride
Order Number:LE17609
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:2082-59-9)VALERIC ANHYDRIDE
Order Number:sfd22666
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2082-59-9)Valeric anhydride
Order Number:A814952
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):170.0
Email:sales@amadischem.com
Valeric anhydride Related Literature
-
G. S. Whitby,A. B. A. Evans,D. S. Pasternack Trans. Faraday Soc. 1942 38 269b
-
Lijun Wu,Wei Liu,Jinli Cao,Qianqian Li,Yue Huang,Shungeng Min Anal. Methods 2013 5 1259
-
Krishant M. Deo,Jennette Sakoff,Jayne Gilbert,Yingjie Zhang,Janice R. Aldrich Wright Dalton Trans. 2019 48 17217
-
Mauro Ravera,Elisabetta Gabano,Ilaria Zanellato,Ilaria Bonarrigo,Esther Escribano,Virtudes Moreno,Mercè Font-Bardia,Teresa Calvet,Domenico Osella Dalton Trans. 2012 41 3313
2082-59-9 (Valeric anhydride) Related Products
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- 61906-58-9(1,18-Dioxacyclotetratriacontane-2,17,19,34-tetrone)
- 10521-07-0(oxocane-2,8-dione)
- 2561-88-8(Oxacycloundecane-2,11-dione)
- 2082-76-0(Decanoic anhydride)
- 2035-75-8(Oxepane-2,7-dione)
- 2082-77-1(Undecanoic acid,anhydride)
